(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C16H13NO5S/c1-10-6-12(22-23(2,19)20)8-13-15(10)16(18)14(21-13)7-11-4-3-5-17-9-11/h3-9H,1-2H3/b14-7-
• InChI Key: JDTVDEVPXJFQAZ-AUWJEWJLSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C(=O)C(=CC3=CN=CC=C3)O2)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC(=CC2=C1C(=O)/C(=C/C3=CN=CC=C3)/O2)OS(=O)(=O)C
• Molecular Formula: C16H13NO5S
• Molecular Weight: 331.3 g/mol

Description

(2Z)-4-methyl-3-oxo-2-(pyridin-3-ylmethylidene)-2,3-dihydro-1-benzofuran-6-yl methanesulfonate is a useful research compound. Its molecular formula is C16H13NO5S and its molecular weight is 331.34. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Green Metric Evaluation

The compound is related to the synthesis of benzimidazoles, particularly those used in treating gastroesophageal reflux disease (GERD) and other gastric acid-related diseases. An efficient synthesis process for related intermediates, like 2-chloromethyl-4-methanesulfonyl-3-methyl pyridine, is described, with a focus on green metrics such as atom economy and waste reduction (Gilbile et al., 2017).

Protic Ionic Liquid and Bi-functional Catalyst

Nicotinium methane sulfonate (NMS), closely related to the chemical structure , is synthesized from nicotine and methane sulfonic acid. It is used as a bio-renewable protic ionic liquid and bi-functional catalyst for the synthesis of 2-amino-3-cyanopyridines, showcasing its potential in green chemistry and pharmaceutical applications (Tamaddon & Azadi, 2018).

Synthesis of New Chemical Entities

The synthesis of novel chemical entities, like Thieno[2,3-b]pyridines and Pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, incorporating the 5-Bromobenzofuran-2-yl moiety, demonstrates the use of similar compounds in developing new pharmaceuticals and chemical intermediates (Abdelriheem et al., 2015).

Ligands for Metal Coordination

The compound is related to ligands used for metal coordination. These ligands have varied molecular and supramolecular structures, which are essential in the field of coordination chemistry, with potential applications in catalysis and material science (Jacobs et al., 2013).

Aromatization Processes

The aromatization of 1,4-dihydropyridines in the presence of methanesulfonic acid under heterogeneous conditions highlights the importance of similar compounds in chemical synthesis and transformation processes, particularly in the production of pyridine derivatives (Niknam et al., 2006).

'Green' Methodology in Chemistry

The compound is involved in 'green' chemistry methodologies, as demonstrated by the use of benzoyl cyanide for benzoylation of nucleosides in ionic liquids. This represents a more environmentally friendly alternative to traditional synthesis methods (Prasad et al., 2005).